Cas no 1361682-57-6 (5-Amino-2-(2,5-dichlorophenyl)pyridine-3-methanol)

• Product Name: 5-Amino-2-(2,5-dichlorophenyl)pyridine-3-methanol
• CAS No: 1361682-57-6
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4928589
• Update Time: 2025-05-20

5-Amino-2-(2,5-dichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,5-dichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H10Cl2N2O/c13-8-1-2-11(14)10(4-8)12-7(6-17)3-9(15)5-16-12/h1-5,17H,6,15H2
• InChI Key： QLTJRQBKHRNSRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(CO)=CC(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-(2,5-dichlorophenyl)pyridine-3-methanol

Introduction to 5-Amino-2-(2,5-dichlorophenyl)pyridine-3-methanol (CAS No. 1361682-57-6) and Its Emerging Applications in Chemical Biology

5-Amino-2-(2,5-dichlorophenyl)pyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1361682-57-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridine class of molecules, which are widely recognized for their diverse pharmacological applications. The presence of both amino and hydroxymethyl functional groups, coupled with the electron-withdrawing effect of the 2,5-dichlorophenyl substituent, makes this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural framework of 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol encompasses a pyridine core, which is a key scaffold in many bioactive molecules. The pyridine ring is characterized by its aromaticity and ability to interact with biological targets through hydrogen bonding and π-stacking interactions. The substitution pattern at the 2-position with a 2,5-dichlorophenyl group introduces additional electronic and steric effects, which can modulate the compound's binding affinity and selectivity towards biological receptors. Furthermore, the amino group at the 5-position provides a site for further derivatization, enabling the synthesis of analogues with tailored properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The compound 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol has been explored for its potential role in modulating various biological pathways. For instance, studies have suggested that this molecule may exhibit inhibitory effects on enzymes involved in cancer progression. The dichlorophenyl moiety is known to enhance binding interactions with target proteins due to its ability to engage in multiple non-covalent interactions. This feature makes it particularly interesting for designing small-molecule inhibitors.

One of the most compelling aspects of 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol is its versatility in chemical modification. The hydroxymethyl group at the 3-position provides a reactive site for further functionalization, allowing chemists to introduce various pharmacophores or improve solubility and metabolic stability. This adaptability has led to its incorporation into several drug discovery programs aimed at identifying novel therapeutics for neurological disorders, inflammatory diseases, and infectious diseases.

The synthesis of 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. The process typically begins with the preparation of a pyridine precursor followed by selective chlorination and functionalization at specific positions. Advanced synthetic techniques such as cross-coupling reactions and catalytic hydrogenation have been employed to achieve high yields and purity. These synthetic strategies not only underscore the compound's synthetic accessibility but also demonstrate its potential as a building block for more complex molecules.

Recent advancements in computational chemistry have further enhanced the understanding of 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol's biological activity. Molecular docking studies have been conducted to predict its binding modes with various protein targets, including kinases and transcription factors. These simulations have provided valuable insights into how structural modifications can fine-tune its pharmacological properties. Additionally, quantum mechanical calculations have been used to elucidate the electronic structure of the molecule, which is crucial for understanding its reactivity and interaction with biological systems.

The potential therapeutic applications of 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol are further supported by preclinical studies that have demonstrated its efficacy in model systems. For example, in vitro assays have shown that this compound can inhibit the activity of enzymes overexpressed in cancer cells without significant toxicity towards normal cells. This selectivity is critical for developing safe and effective drugs. Furthermore, animal models have provided evidence that 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol can modulate disease-related pathways, paving the way for future clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the exploration of 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol's potential applications. Predictive models have been developed to identify optimal derivatives based on structural features correlated with biological activity. These tools have enabled researchers to rapidly screen large libraries of compounds and prioritize those most likely to yield successful candidates for further development. This high-throughput approach has significantly reduced the time required to move from discovery to clinical candidates.

Future directions in studying 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol include exploring its role in combination therapies and investigating mechanisms of action at a molecular level. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects or reduce side effects compared to single-agent treatments. Understanding how 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol interacts with other compounds will provide insights into its potential use in such regimens.

Additionally, delving deeper into its mechanistic pathways will help elucidate how it exerts its biological effects. This knowledge is crucial for optimizing drug design and improving therapeutic outcomes. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine high-resolution structures of complexes formed between this compound and biological targets.

The development of novel analytical methods has also contributed to advancements in studying 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol's properties. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and ultra-performance liquid chromatography-tandem mass spectrometry (UPLC/MS/MS) are routinely used to analyze purity profiles and metabolic stability post-administration in vivo. These techniques provide critical data for assessing drug quality and pharmacokinetic behavior.

In conclusion, 5-amino-2-(2,5-dichlorophenyl)pyridine-3-methanol (CAS No., 1361682257) represents a significant advancement in chemical biology with diverse applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for drug development efforts aimed at addressing unmet medical needs worldwide.